Ethyl 2-(acetylamino)-7-(diacetylamino)-1-benzothiophene-3-carboxylate

• Molecular Formula: C17H18N2O5S
• Molecular Weight: 362.4 g/mol
• IUPAC Name: ethyl 2-acetamido-7-(diacetylamino)-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C17H18N2O5S/c1-5-24-17(23)14-12-7-6-8-13(19(10(3)21)11(4)22)15(12)25-16(14)18-9(2)20/h6-8H,5H2,1-4H3,(H,18,20)
• InChI Key: JZQKDJZVVRCVDV-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC2=C1C=CC=C2N(C(=O)C)C(=O)C)NC(=O)C

Description

Ethyl 2-(acetylamino)-7-(diacetylamino)-1-benzothiophene-3-carboxylate is a synthetic organic compound with potential applications in scientific research. This compound is also known by the chemical name BML-210 and has been studied extensively for its biochemical and physiological effects. In

Mechanism of Action

BML-210 inhibits the activity of COX-2 by binding to the active site of the enzyme. This prevents the enzyme from converting arachidonic acid into prostaglandins, which are important mediators of inflammation. By reducing the production of prostaglandins, BML-210 reduces inflammation and may also have anti-cancer effects.
Biochemical and Physiological Effects:
BML-210 has been shown to have anti-inflammatory and anti-cancer effects in vitro and in vivo. In animal studies, BML-210 has been shown to reduce tumor growth and improve survival rates in mice with breast cancer. BML-210 has also been shown to reduce inflammation in animal models of arthritis and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One advantage of BML-210 is its specificity for COX-2. This makes it a useful tool for studying the role of COX-2 in inflammation and cancer. However, one limitation of BML-210 is its relatively low potency compared to other COX-2 inhibitors. This may make it less effective in certain experimental settings.

Future Directions

There are several future directions for research on BML-210. One area of interest is the development of more potent derivatives of BML-210 that may have improved anti-inflammatory and anti-cancer properties. Another area of interest is the use of BML-210 in combination with other therapies to enhance its effectiveness. Finally, further research is needed to explore the potential applications of BML-210 in other disease models.

Synthesis Methods

The synthesis of BML-210 involves a multi-step process that begins with the reaction of 2-aminobenzenethiol with ethyl 2-bromoacetate to form 2-(ethylthio)benzenamine. This intermediate is then reacted with acetic anhydride to form ethyl 2-(acetylamino)benzenethiolate. The final step involves the reaction of this intermediate with diacetyl to form BML-210.

Scientific Research Applications

BML-210 has potential applications in scientific research due to its ability to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that plays a key role in the inflammatory response and is overexpressed in many types of cancer. By inhibiting the activity of COX-2, BML-210 has been shown to have anti-inflammatory and anti-cancer properties.